Cas no 329778-90-7 ((2E)-N-(2,4-dimethoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide)

(2E)-N-(2,4-dimethoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide is a synthetic acrylamide derivative characterized by its methoxy-substituted aromatic rings. This compound exhibits a defined (E)-configuration at the double bond, contributing to its structural stability and potential reactivity in organic synthesis. The presence of multiple methoxy groups enhances its solubility in organic solvents, facilitating its use in cross-coupling reactions or as a precursor in medicinal chemistry research. Its well-defined molecular structure allows for precise modifications, making it a valuable intermediate in the development of biologically active compounds. The compound's purity and consistent performance are key advantages for researchers requiring reliable synthetic building blocks.
(2E)-N-(2,4-dimethoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide structure
329778-90-7 structure
Product Name:(2E)-N-(2,4-dimethoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide
CAS No:329778-90-7
MF:C20H23NO6
MW:373.39972615242
CID:5264714
Update Time:2025-06-11

(2E)-N-(2,4-dimethoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (2E)-N-(2,4-dimethoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide
    • 2-Propenamide, N-(2,4-dimethoxyphenyl)-3-(2,3,4-trimethoxyphenyl)-
    • Inchi: 1S/C20H23NO6/c1-23-14-8-9-15(17(12-14)25-3)21-18(22)11-7-13-6-10-16(24-2)20(27-5)19(13)26-4/h6-12H,1-5H3,(H,21,22)
    • InChI Key: COJHMNIQWDOJKC-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(OC)C=C1OC)(=O)C=CC1=CC=C(OC)C(OC)=C1OC

(2E)-N-(2,4-dimethoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide Pricemore >>

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Additional information on (2E)-N-(2,4-dimethoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide

Introduction to (2E)-N-(2,4-dimethoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide (CAS No. 329778-90-7)

(2E)-N-(2,4-dimethoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide (CAS No. 329778-90-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include multiple methoxy groups and an amide functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of (2E)-N-(2,4-dimethoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide can be described as follows: it consists of a central prop-2-enamide moiety flanked by two aromatic rings substituted with methoxy groups. The presence of these methoxy groups enhances the lipophilicity of the molecule, which can influence its bioavailability and cellular uptake. The amide group, on the other hand, imparts polarity and hydrogen-bonding capabilities, which are crucial for interactions with biological targets.

Recent studies have explored the potential of (2E)-N-(2,4-dimethoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of (2E)-N-(2,4-dimethoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide is in the field of neuroprotection. Research has shown that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death. These findings open up possibilities for its use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, (2E)-N-(2,4-dimethoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide has also been investigated for its potential anticancer activities. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines while sparing normal cells. The mechanism underlying this selective cytotoxicity involves the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that it may have potential as a novel anticancer agent.

The pharmacokinetic properties of (2E)-N-(2,4-dimethoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide have also been studied to evaluate its suitability for clinical development. In animal models, this compound has shown favorable pharmacokinetic profiles with good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

To further understand the biological activities of (2E)-N-(2,4-dimethoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide, ongoing research is focusing on elucidating its molecular targets and mechanisms of action. Techniques such as molecular docking studies and proteomics are being employed to identify specific proteins that interact with this compound. This knowledge will be crucial for optimizing its structure and enhancing its therapeutic efficacy.

In conclusion, (2E)-N-(2,4-dimethoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide (CAS No. 329778-90-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its biological activities and mechanisms of action will undoubtedly contribute to the advancement of drug discovery and development efforts in various therapeutic areas.

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